Cas no 847865-44-5 (1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-)

1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- structure
847865-44-5 structure
Product Name:1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
CAS No:847865-44-5
MF:C12H11FN2
MW:202.227545976639
CID:833491
PubChem ID:73013513
Update Time:2025-04-19

1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
    • 1H-INDOLE-3-ACETONITRILE, 5-FLUORO-A,A-DIMETHYL-
    • 5-Fluoro-a,a-dimethyl-1H-indole-3-acetonitrile
    • 847865-44-5
    • 1H-Indole-3-acetonitrile,5-fluoro-a,a-dimethyl-
    • 2-(5-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
    • Inchi: 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-4-3-8(13)5-9(10)11/h3-6,15H,1-2H3
    • InChI Key: VDRHNESUBDLGFY-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=CN2)C(C#N)(C)C

Computed Properties

  • Exact Mass: 202.09100
  • Monoisotopic Mass: 202.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 372.3°C at 760 mmHg
  • Flash Point: 179°C
  • Refractive Index: 1.599
  • PSA: 39.58000
  • LogP: 3.10818
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk